Cas no 97890-09-0 (1,1-Diethoxy-7-methoxy-3,7-dimethyloctane)

• Product name: 1,1-Diethoxy-7-methoxy-3,7-dimethyloctane
• CAS No: 97890-09-0
• MF: C₁₅H₃₂O₃
• MW: 260.41278
• CID: 819626
• PubChem ID: 113461

1,1-Diethoxy-7-methoxy-3,7-dimethyloctane Chemical and Physical Properties

Names and Identifiers

• 1,1-Diethoxy-7-methoxy-3,7-dimethyloctane
• EINECS 308-188-9
• NS00066507
• DTXSID50913555
• 97890-09-0

• Inchi： InChI=1S/C15H32O3/c1-7-17-14(18-8-2)12-13(3)10-9-11-15(4,5)16-6/h13-14H,7-12H2,1-6H3
• InChI Key： COYJTQAUBRDBJL-UHFFFAOYSA-N
• SMILES： CCOC(CC(C)CCCC(C)(C)OC)OCC

Computed Properties

• Exact Mass: 260.235
• Monoisotopic Mass: 260.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 3.7

Experimental Properties

• Density: 0.879
• Boiling Point: 308.2°Cat760mmHg
• Flash Point: 116.7°C
• Refractive Index: 1.431